1-[(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]-2-methylquinolin-4(1H)-one

• IUPAC Name: 1-[(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]-2-methylquinolin-4-one
• InChI: InChI=1S/C16H15N3O2/c1-10-8-14(20)12-4-2-3-5-13(12)19(10)9-15-17-16(21-18-15)11-6-7-11/h2-5,8,11H,6-7,9H2,1H3
• InChI Key: ATFAPXSCIYKNEE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)C2=CC=CC=C2N1CC3=NOC(=N3)C4CC4
• Molecular Formula: C16H15N3O2
• Molecular Weight: 281.31 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves complex reactions including pyrolysis, acyl-chlorination, condensation, decarboxylation, and cycloaddition reactions to create a variety of heterocyclic structures. For example, the synthesis of "Ethyl 9-cyclopropyl-4-fluoro-6-oxo-6,9-dihydro[l,2,5]oxadiazolo[3,4-h]quinoline-7-carboxylate N(3)-oxide" was achieved through the pyrolysis of a 7-azido-8-nitroquinoline-3-carboxylate precursor, followed by acid-catalyzed hydrolysis to yield the corresponding carboxylic acid (El-Abadelah et al., 2006).

Molecular Structure Analysis

The molecular structure of related compounds is confirmed through spectroscopic methods, including X-ray measurements. This allows for a detailed understanding of the molecular geometry and the confirmation of the synthesized structures as intended (El-Abadelah et al., 2006).

Chemical Reactions and Properties

The chemical reactivity and properties of compounds like "1-[(5-cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]-2-methylquinolin-4(1H)-one" can be explored through various reactions, including C-H activation, oxidative reactions, and cyclization. For instance, cobalt(III)-catalyzed oxadiazole-directed C-H activation has been utilized for the synthesis of 1-aminoisoquinolines, highlighting a methodology for introducing functional groups into the heterocyclic core (Yang et al., 2017).